(2S,3R,4Z,6R)-4-hydroxyimino-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one
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Overview
Description
(2S,3R,4Z,6R)-4-hydroxyimino-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one is a natural product found in Streptomyces longisporoflavus with data available.
Scientific Research Applications
Fluorescent Macrocyclic Chemosensor for Zn(II) Detection at Alkaline pH Values
The compound (2S,3R,4Z,6R)-4-hydroxyimino-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.1²,6.07,28.08,13.01⁵,19.02⁰,27.02¹,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one has applications in fluorescent sensing. A study by Ambrosi et al. (2020) describes a new macrocyclic ligand synthesized for metal ion detection. This ligand, with a tetramine chain and a chromophore, shows fluorescence at pH 2 and no emission above pH 10. Its sensitivity to Zn(II) ions is notable at pH 9, demonstrating potential in metal ion sensing in alkaline environments (Ambrosi et al., 2020).
Computational Study on Oximes HI-6 and HS-6 in Human Acetylcholinesterase
The structure of (2S,3R,4Z,6R)-4-hydroxyimino-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.1²,6.07,28.08,13.01⁵,19.02⁰,27.02¹,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one is closely related to the oximes HI-6 and HS-6. A study conducted by Cuya et al. (2018) involves a computational analysis of these oximes. It explores their binding modes and effectiveness in reactivating human acetylcholinesterase inhibited by nerve agents. This study highlights the compound's relevance in biochemical research, particularly in understanding nerve agent interactions (Cuya et al., 2018).
Antibacterial Effects and Synthesis of New Derivatives
The compound's structural framework lends itself to modifications that can enhance antibacterial properties. Behrami and Dobroshi (2019) report the synthesis of new compounds derived from a similar structure, displaying significant antibacterial activity. This research demonstrates the potential for using such compounds in developing new antibacterial agents (Behrami & Dobroshi, 2019).
Properties
Molecular Formula |
C27H22N4O4 |
---|---|
Molecular Weight |
466.5 g/mol |
IUPAC Name |
(2S,3R,4Z,6R)-4-hydroxyimino-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one |
InChI |
InChI=1S/C27H22N4O4/c1-27-25(34-2)16(29-33)11-19(35-27)30-17-9-5-3-7-13(17)21-22-15(12-28-26(22)32)20-14-8-4-6-10-18(14)31(27)24(20)23(21)30/h3-10,19,25,33H,11-12H2,1-2H3,(H,28,32)/b29-16-/t19-,25-,27+/m1/s1 |
InChI Key |
XZPCNXORIOQSOG-XYSMSKOCSA-N |
Isomeric SMILES |
C[C@@]12[C@@H](/C(=N\O)/C[C@@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)OC |
Canonical SMILES |
CC12C(C(=NO)CC(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)OC |
Synonyms |
TAN 1030A TAN-1030A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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